Cas no 1465258-74-5 (5-(pyridin-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(pyridin-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1465258-74-5
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5750738
• PubChem ID: 82367257
• Update Time: 2025-05-23

5-(pyridin-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-pyridyl)oxazolidin-2-one
• 5-(pyridin-2-yl)-1,3-oxazolidin-2-one
• SCHEMBL17926104
• 1465258-74-5
• EN300-1839498
• RZNOKVDFACRBLP-UHFFFAOYSA-N
• 2-Oxazolidinone, 5-(2-pyridinyl)-

• Inchi： 1S/C8H8N2O2/c11-8-10-5-7(12-8)6-3-1-2-4-9-6/h1-4,7H,5H2,(H,10,11)
• InChI Key： RZNOKVDFACRBLP-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 455.2±34.0 °C(Predicted)
• pka: 11.76±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 5-(pyridin-2-yl)-1,3-oxazolidin-2-one

5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one: A Comprehensive Overview

5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one (CAS No. 1465258-74-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are known for their versatile applications in drug design and synthesis. The structure of 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one consists of a pyridine ring fused to an oxazolidinone moiety, making it a unique scaffold for various chemical modifications and biological evaluations.

Recent studies have highlighted the potential of oxazolidinones as building blocks in medicinal chemistry. The incorporation of the pyridine ring in 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one introduces additional electronic and steric properties, enhancing its utility in designing bioactive molecules. Researchers have explored its role as a precursor for peptide-based drugs, where the oxazolidinone ring serves as a stable and versatile linker.

The synthesis of 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one involves a multi-step process that typically includes the formation of the oxazolidinone ring followed by the introduction of the pyridine substituent. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only improve yield but also ensure high purity, which is critical for downstream applications.

In terms of biological activity, 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one has shown promise in various assays. For instance, studies have demonstrated its potential as an inhibitor of enzymes involved in neurodegenerative diseases. The compound's ability to modulate enzyme activity suggests its potential role in drug discovery programs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, oxazolidinones like 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one have been investigated for their antibacterial properties. Recent research has focused on their ability to inhibit bacterial biofilm formation, a significant factor in chronic infections. The integration of the pyridine group in this compound enhances its hydrophobicity, which may contribute to improved membrane permeability and efficacy against pathogens.

The pharmacokinetic properties of 5-(Pyridin-2-yl)-1,3-Oxazolidin-2-one are another area of active research. Studies have shown that its bioavailability can be optimized through structural modifications. For example, altering the substituents on the pyridine ring or modifying the oxazolidinone core can significantly influence absorption and distribution profiles.

In conclusion, 5-(Pyridin-2-yli)-1,3-Oxazolidindione (CAS No. 146525874) represents a valuable compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and promising biological activity make it a subject of ongoing research efforts aimed at harnessing its full potential in therapeutic development.